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Compound of Interest

Compound Name: 3-Phosphono-D-alanine
CAS No.: 128241-72-5
Cat. No.: B1267884
Get Quote
. J

Executive Summary

3-Phosphono-D-alanine (also known as D-AP3 or D-2-amino-3-phosphonopropionic acid) is a
selective, competitive antagonist of metabotropic glutamate receptors (mGIuRs) and a
structural analog of glutamate. Unlike phosphate esters, D-AP3 contains a direct carbon-
phosphorus (C-P) bond, conferring unique hydrolytic stability.

Successful application of D-AP3 in pharmacological assays hinges on overcoming its
zwitterionic insolubility and maintaining its stability against oxidative stress.[1] This guide
provides the physicochemical grounding and validated protocols to ensure compound integrity
from the balance to the bioassay.

Physicochemical Profile

Understanding the ionization state of D-AP3 is critical for solubilization. As an amino acid
analog with a phosphonic acid group, it possesses multiple ionizable sites.[1]
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Property Value | Characteristic Technical Implication
Formula C3HsNOsP MW: 169.07 g/mol
Phosphonic acid analog of Mimics glutamate/aspartate
Structure ) ) o
Aspartic Acid binding pharmacophores.[2]
(Phosphonate)
(Carboxyl) The molecule is highly charged
pKa Values ) )
at physiological pH.[1][2]
(Phosphonate)
(Amine)
Critical: Minimal solubility
) ] o occurs at the pl.[2] You must
Isoelectric Point (pl) ~2-3 (Acidic) ] ]
adjust pH away from this range
to dissolve.[1]
Store with desiccant; absorb
Hygroscopicity Moderate to High moisture leads to weighing

errors.

Solubility Guide

D-AP3 exhibits poor solubility in pure water and organic solvents due to its zwitterionic crystal
lattice energy.[1] Solubilization requires shifting the pH to generate a net charge, disrupting the
lattice.

Solvent Compatibility Matrix
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Solvent Solubility Rating Max Conc. Notes

Slow to dissolve; often
forms a suspension.
[1][2] Not
recommended.

Water (Neutral) Low / Poor <5mM

Preferred Method.
1.0 eg. NaOH (aq) Excellent 100 mM Forms the sodium
salt, highly soluble.

Soluble, but acidic

stocks may degrade
0.1 M HCI (aq) Good ~50 mM - i ]

sensitive biological

targets upon addition.

Not recommended. D-
AP3 is too
polar/charged for
DMSO.[1]

DMSO Very Poor <1lmM

Ethanol Insoluble - Causes precipitation.

Soluble only if low

concentrations are
PBS (pH 7.4) Moderate ~10 mM ]

used; stock prep in

PBS is inefficient.

The "1.0 Equivalent Base" Rule

To achieve high concentrations (e.g., 100 mM stock), you must convert the acid form to a salt.

e Mechanism: Adding 1 molar equivalent of NaOH deprotonates the most acidic
phosphonate/carboxyl groups, creating a soluble anionic species.

o Caution: Do not exceed pH 8.5 during solubilization if avoiding potential racemization
(though D-AP3 is relatively resistant).[1]

Stability Assessment
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Hydrolytic Stability (The C-P Bond Advantage)

Unlike phosphate esters (C-O-P), which are susceptible to phosphatase cleavage, D-AP3
features a Carbon-Phosphorus (C-P) bond.

» Enzymatic Resistance: Highly resistant to phosphatases and esterases in cell culture.

o Chemical Stability: Resistant to acid/base hydrolysis under mild conditions.[1]

Thermal and Storage Stability[1][3][4]

o Solid State: Stable for >2 years at -20°C when protected from moisture.[1]

e Agueous Solution:
o 4°C: Stable for ~1 week. Risk of microbial growth due to amino acid backbone.[1]
o -20°C: Stable for 3—6 months.[1]
o -80°C: Stable for >1 year.[1][3]

* Freeze-Thaw: Avoid repeated cycles.[1] Aliquot stocks immediately after preparation.[1]

Degradation Pathways[1][5]

o Oxidation: The amine group can oxidize over long periods if exposed to air/light.[1]

» Microbial Contamination: Phosphate/Nitrogen-rich solutions are growth media for bacteria.
Always sterile filter (0.22 pum) stock solutions.[1]

Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution (10
mL)

Target: Dissolve 169.1 mg of D-AP3 to make 10 mL of 100 mM stock.

e Weighing: Accurately weigh 169.1 mg of D-AP3 powder into a 15 mL conical tube.
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» Solvent Calculation: You require 1.0 molar equivalent of NaOH.[1][4]
o Moles of D-AP3 = 1 mmol.[1]
o Moles of NaOH required = 1 mmol.[1]
 Solubilization:
o Add 1.0 mL of 1.0 N NaOH directly to the powder.[1]
o Vortex vigorously.[1] The powder should dissolve rapidly.[1]

o Note: If particles remain, add 1.0 N NaOH in 10 uL increments, vortexing between
additions, until clear.

 Dilution: Add distilled/deionized water (approx. 8-9 mL) to bring the final volume to 10.0 mL.
e pH Check: Verify pH is between 7.0 and 8.0. Adjust with dilute HCI or NaOH if necessary.[1]
 Sterilization: Pass through a 0.22 um PES syringe filter into a sterile tube.

 Aliquot: Dispense into 500 pL aliquots and freeze at -20°C.

Protocol B: Stability Testing via HPLC (Optional
Validation)

If validating shelf-life, use the following conditions:

e Column: Anion Exchange (SAX) or HILIC column (C18 is ineffective for such polar
compounds).[2]

» Mobile Phase: Buffer A: 20 mM Ammonium Acetate (pH 4.0); Buffer B: Acetonitrile.[1]

o Detection: UV at 210 nm (low sensitivity) or ELSD/CAD (preferred for non-chromophores).[1]
[2]

Visualization of Workflows
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Diagram 1: Solubilization Decision Tree

This workflow ensures the correct solvent choice based on the experimental concentration
required.[1]

Start: Solid D-AP3

Target Concentration?

N

<5 mM (Working Solution) > 10 mM (Stock Solution)

Direct Add equire Ionization

Dissolve in H20/Buffer Add 1.0 eq. NaOH

Solution Clear?

No (Cloudy)

Sonicate / Warm (37°C) Sterile Filter (0.22 um)

Click to download full resolution via product page

Caption: Decision logic for solubilizing D-AP3. High concentrations require base equivalents to
overcome zwitterionic lattice energy.
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Diagram 2: Stability & Degradation Logic

Comparison of D-AP3 (Phosphonate) vs. Standard Phosphates.

STABLE

D-AP3 N Phosphatase No Cleavage
(C-P Bond) Enzymes Phosphate
UNSTABLE
Phosphate Cleavage to Alcohol

Click to download full resolution via product page

Phosphate Ester
(C-O-P Bond)

Acid/Base
Hydrolysis

Caption: Mechanistic basis for D-AP3 stability. The C-P bond confers resistance to enzymatic
and chemical hydrolysis compared to biological phosphates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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